Cas no 2870673-64-4 (1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone
• CAS No: 2870673-64-4
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 5882239
• Update Time: 2025-06-09

1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C7H6F3NO2/c1-2-4-3-13-6(11-4)5(12)7(8,9)10/h3H,2H2,1H3
• InChI Key： GVRPREWUVWYHCO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC(CC)=CO1)C(F)(F)F

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 165.0±50.0 °C(Predicted)
• pka: -4.02±0.10(Predicted)

Additional information on 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone

Professional Introduction to Compound with CAS No. 2870673-64-4 and Product Name: 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone

The compound with the CAS number 2870673-64-4 and the product name 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and an oxazolyl moiety makes it a particularly intriguing molecule for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and binding affinity, making it a valuable feature in the design of novel therapeutic agents. In particular, the combination of this group with an oxazolyl ring has been explored for its potential in modulating biological pathways. The 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone structure exemplifies this trend, offering a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of bioactive molecules. The oxazolyl moiety is a well-known pharmacophore that has been incorporated into various drug candidates due to its ability to interact with biological targets. Furthermore, the presence of the ethyl group at the 4-position of the oxazole ring introduces additional conformational flexibility, which can be exploited to fine-tune pharmacokinetic properties.

In terms of synthetic chemistry, the preparation of 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone involves sophisticated methodologies that leverage modern catalytic techniques. The introduction of the trifluoromethyl group is typically achieved through fluorination reactions, which require precise control to ensure high yield and selectivity. Recent advances in fluorination chemistry have enabled more efficient and sustainable methods for incorporating fluorine atoms into organic molecules.

The compound's potential applications extend beyond simple intermediates. Researchers are increasingly interested in using such molecules as building blocks for more complex structures that exhibit enhanced biological activity. For instance, derivatives of 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone have been investigated for their potential as kinase inhibitors or as modulators of other enzyme systems. These studies often involve computational modeling to predict how structural modifications will affect biological function.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. High-throughput virtual screening allows researchers to rapidly evaluate large libraries of molecules for their potential biological activity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

Another area of interest is the synthesis of analogs that exhibit improved solubility or bioavailability. The trifluoromethyl group, while beneficial for many properties, can sometimes pose challenges in terms of solubility. Therefore, strategies such as replacing or modifying this group with other functional elements have been explored. Additionally, the influence of stereochemistry on biological activity has been a focus of recent research.

In conclusion, the compound with CAS number 2870673-64-4, known as 1-(4-Ethyl-2-oxazolyl)-2,2,2-trifluoroethanone, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an important role in shaping future drug development strategies.